Cas no 278602-14-5 (Butanenitrile,2-(ethoxymethylene)-3-oxo-, (2E)-)

• Product Name: Butanenitrile,2-(ethoxymethylene)-3-oxo-, (2E)-
• CAS No: 278602-14-5
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 248191
• PubChem ID: 5323717
• Update Time: 2025-04-19

Butanenitrile,2-(ethoxymethylene)-3-oxo-, (2E)- Chemical and Physical Properties

Names and Identifiers

• Butanenitrile,2-(ethoxymethylene)-3-oxo-, (2E)-
• 2-Ethoxymethylene-3-oxobutananitrile
• 2-(ethoxymethylene)-3-oxoButanenitrile
• 105224-25-7
• MFCD07437816
• Butanenitrile,2-(ethoxymethylene)-3-oxo-
• InChI=1/C7H9NO2/c1-3-10-5-7(4-8)6(2)9/h5H,3H2,1-2H3/b7-5
• SCHEMBL1579846
• (E)-2-(Ethoxymethylene)-3-oxobutanenitrile
• 2-ETHOXYMETHYLENE-3-OXOBUTANENITRILE
• Butanenitrile, 2-(ethoxymethylene)-3-oxo-, (Z)- (9CI)
• starbld0021968
• 278602-14-5

• Inchi： 1S/C7H9NO2/c1-3-10-5-7(4-8)6(2)9/h5H,3H2,1-2H3/b7-5+
• InChI Key： CRIIDVVGWAPYMC-FNORWQNLSA-N
• SMILES： O(/C=C(\C#N)/C(C)=O)CC

Computed Properties

• Exact Mass: 139.06337
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09